Cas no 3333-13-9 (4-Allyltoluene)

• Product Name: 4-Allyltoluene
• CAS No: 3333-13-9
• MF: C₁₀H₁₂
• MW: 132.202282905579
• MDL: MFCD00048186
• CID: 316485
• PubChem ID: 329762664
• Update Time: 2025-04-19

4-Allyltoluene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-4-(2-propen-1-yl)-
• 1-Allyl-4-Methylbenzene
• 1-methyl-4-prop-2-enylbenzene
• 3-(4-Methylphenyl)-1-propene
• 1-methyl-4-(2-propenyl)benzene
• 3-p-Tolylpropene
• 4-Allyltoluene
• 4-methylallylbenzene
• Benzene,1-methyl-4-(2-propenyl)
• p-Allyltoluene
• p-Methylallylbenzene
• Toluene,p-allyl
• CS-0109480
• NSC 73971
• EN300-698339
• Toluene, p-allyl-
• EINECS 222-063-5
• UNII-8YYQ7W3Z76
• 1-methyl-4-(prop-2-en-1-yl)benzene
• 8YYQ7W3Z76
• NSC-73971
• 3333-13-9
• DTXSID4062983
• 1-methyl-4-allylbenzene
• NS00029461
• Benzene, 1-methyl-4-(2-propenyl)-
• AKOS016016712
• PD197240
• MFCD00048186
• starbld0009775
• HY-W074514
• Benzene, 1-methyl-4-(2-propen-1-yl)-
• NSC73971
• 4-Allyltoluene, 97%
• FT-0692399
• 3-(4-Methylphenyl)prop-1-ene
• AS-56587
• J-019147
• D76863
• 1-methyl-4-(2-propenyl)-benzene
• DA-49143
• DTXCID5038672

• MDL： MFCD00048186
• Inchi： 1S/C10H12/c1-3-4-10-7-5-9(2)6-8-10/h3,5-8H,1,4H2,2H3
• InChI Key： WAEOXIOXMKNFLQ-UHFFFAOYSA-N
• SMILES： C1(C=CC(C)=CC=1)CC=C

Computed Properties

• Exact Mass: 132.09400
• Monoisotopic Mass: 132.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4

Experimental Properties

• Density: 0.865 g/mL at 25 °C
• Boiling Point: 182.7 °C at 760 mmHg
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• Refractive Index: n20/D 1.509
• PSA: 0.00000
• LogP: 2.72350

4-Allyltoluene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 10-22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes